Cas no 2411312-77-9 (N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide)

• Product Name: N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide
• CAS No: 2411312-77-9
• MF: C₁₆H₁₈FN₃O
• MW: 287.332026958466
• CID: 5416975
• PubChem ID: 146077558
• Update Time: 2025-10-21

N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl}prop-2-enamide
• N-[1-[4-(3,5-Dimethylpyrazol-1-yl)-3-fluorophenyl]ethyl]prop-2-enamide
• Z2738287809
• 2411312-77-9
• EN300-7442321
• N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide

• Inchi： 1S/C16H18FN3O/c1-5-16(21)18-12(4)13-6-7-15(14(17)9-13)20-11(3)8-10(2)19-20/h5-9,12H,1H2,2-4H3,(H,18,21)
• InChI Key： IYMBDAHHJZZZFW-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(N2C(C)=CC(C)=N2)C(F)=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 287.14339037g/mol
• Monoisotopic Mass: 287.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.7±45.0 °C(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide

N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide (CAS No. 2411312-77-9) stands out as a significant molecule with diverse applications. This compound is a derivative of pyrazole, a heterocyclic aromatic ring system, and its structure incorporates both fluorine and amide functionalities. These features contribute to its unique chemical properties and make it a subject of interest in various research domains.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. The presence of the pyrazole ring is particularly notable, as it is known for its stability and ability to act as a versatile scaffold in medicinal chemistry. Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents, particularly in the context of its ability to modulate specific biological pathways.

One of the most promising applications of this compound lies in its role as a potential drug candidate. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits significant activity against certain kinases, making it a potential lead molecule for anti-cancer therapies. The incorporation of the fluorine atom in its structure has been found to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

Beyond its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that derivatives of this compound can be employed as active materials in light-emitting diodes (LEDs) and solar cells. The presence of the amide group plays a crucial role in modulating the electronic characteristics of the molecule, thereby influencing its performance in these applications.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in industrial settings. However, further studies are required to fully understand its environmental fate and ensure sustainable practices during its production and application.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its synthesis requires precise control over reaction conditions to achieve high yields and purity. On the other hand, this complexity offers a platform for further modification and functionalization, enabling the creation of derivatives with enhanced properties.

In conclusion, N-[1-[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethyl]-2-propenamide (CAS No. 2411312-77-9) is a multifaceted compound with significant potential across various fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial development.